5-(Oxane-4-carbonyl)-1,3-thiazol-2-amine

• IUPAC Name: (2-amino-1,3-thiazol-5-yl)-(oxan-4-yl)methanone
• InChI: InChI=1S/C9H12N2O2S/c10-9-11-5-7(14-9)8(12)6-1-3-13-4-2-6/h5-6H,1-4H2,(H2,10,11)
• InChI Key: FJTNUFYLUWCZRO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(=O)C2=CN=C(S2)N
• Molecular Formula: C9H12N2O2S
• Molecular Weight: 212.27 g/mol

Description

5-(Oxane-4-carbonyl)-1,3-thiazol-2-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

5-(Oxane-4-carbonyl)-1,3-thiazol-2-amine has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has been shown to have antimicrobial, antifungal, and anticancer properties. In agriculture, it has been used as a pesticide and insecticide. In materials science, it has been used as a building block for the synthesis of novel materials.

Mechanism of Action

The mechanism of action of 5-(Oxane-4-carbonyl)-1,3-thiazol-2-amine is not fully understood. However, it is believed to exert its antimicrobial and antifungal effects by inhibiting the synthesis of cell walls and membranes in microorganisms. In cancer cells, it has been shown to induce apoptosis, or programmed cell death, by activating caspase enzymes.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of various microorganisms, including bacteria and fungi. In cancer cells, it has been shown to induce cell death and inhibit tumor growth. However, its effects on normal cells and tissues are not well understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(Oxane-4-carbonyl)-1,3-thiazol-2-amine in lab experiments is its broad-spectrum antimicrobial and antifungal activity. It is also relatively easy and inexpensive to synthesize. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for research on 5-(Oxane-4-carbonyl)-1,3-thiazol-2-amine. One area of interest is the development of more efficient and selective synthesis methods. Another area of interest is the optimization of its use in various applications, such as medicine and agriculture. Additionally, further studies are needed to fully understand its mechanism of action and potential effects on normal cells and tissues.

Synthesis Methods

The synthesis of 5-(Oxane-4-carbonyl)-1,3-thiazol-2-amine involves the reaction of oxane-4-carbonyl chloride with thiosemicarbazide in the presence of a base. The resulting product is a white crystalline powder that can be purified through recrystallization.